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Note: The specific protocol identifier "UoS12258" did not correspond to a publicly available,

standardized protocol. Therefore, this document provides a comprehensive and standardized

protocol for the Novel Object Recognition (NOR) test based on established scientific literature

and best practices. This protocol is intended for researchers, scientists, and drug development

professionals investigating learning and memory in rodent models.

The Novel Object Recognition (NOR) test is a widely used behavioral assay to evaluate

aspects of learning and memory, particularly recognition memory, in rodents.[1][2] The test is

based on the innate tendency of rodents to explore novel objects more than familiar ones.[2][3]

[4] This non-aversive and relatively low-stress test is a powerful tool in preclinical research for

assessing the cognitive effects of genetic modifications, pharmacological agents, or

pathological conditions like Alzheimer's disease.[5][6][7]

Principle of the Test
The NOR test consists of three main phases: habituation, familiarization (or training), and

testing.[5] During the habituation phase, the animal is allowed to explore the empty testing

arena to acclimate to the environment. In the familiarization phase, the animal is exposed to

two identical objects. After a retention interval, during the testing phase, one of the familiar
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objects is replaced with a novel object. The amount of time the animal spends exploring the

novel object compared to the familiar one is measured as an index of recognition memory.[1][3]

A preference for the novel object indicates that the animal remembers the familiar object.[8]

Experimental Protocol
This protocol is designed for mice, but can be adapted for rats by adjusting the arena and

object sizes.

Materials
Testing Arena: A square or circular open field arena (e.g., 40 x 40 x 40 cm for mice).[9] The

material should be non-porous and easy to clean (e.g., Plexiglas).[1][9] Using frosted or

opaque walls can minimize external distractions.[9]

Objects: Two sets of three identical objects are needed (one set for familiarization, one for

the novel object, and a spare). Objects should be of similar size and complexity but differ in

shape, color, or texture.[2] They should be heavy enough that the animals cannot easily

move them and made of a material that is resistant to biting and easy to clean (e.g., hard

plastic, metal, or wood).[9][10]

Video Recording and Analysis System: A camera mounted above the arena to record the

sessions.[1] Tracking software (e.g., Noldus EthoVision XT, ANY-maze) is recommended for

accurate and automated data collection.[1][3]

Cleaning Solution: 70% ethanol or another suitable disinfectant to clean the arena and

objects between trials to eliminate olfactory cues.[9][10]

Timer

Personal Protective Equipment (PPE): Lab coat and gloves.[1]

Experimental Procedure
The NOR test is typically conducted over two to three days.[1][2]

Day 1: Habituation
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Acclimate the mice to the testing room for at least 30-60 minutes before the start of the

session.[1][10]

Gently place each mouse individually into the center of the empty testing arena.

Allow the mouse to freely explore the arena for 5-10 minutes.[1][10]

After the habituation period, return the mouse to its home cage.

Thoroughly clean the arena with 70% ethanol and allow it to dry completely before the next

mouse is introduced.[10]

Day 2: Familiarization (Training Trial - T1)

Place two identical objects in opposite, symmetrical corners of the arena.[5] The objects

should be secured to the floor of the arena if necessary to prevent displacement by the

animal.[2]

Gently place the mouse into the arena, equidistant from both objects, with its back to the

objects.[5]

Allow the mouse to explore the objects for a set period, typically 5-10 minutes.[1][10]

Record the session for later analysis. The primary measure is the time spent exploring each

object. Exploration is defined as the mouse's nose being directed at the object within a close

proximity (e.g., <2 cm) and includes sniffing or touching the object with its nose or paws.[4]

[10]

After the session, return the mouse to its home cage.

Clean the arena and objects thoroughly.

Day 2 or 3: Testing Trial (T2)

The testing trial is conducted after a specific retention interval, which can be varied to test

short-term (e.g., 1-2 hours) or long-term (e.g., 24 hours) memory.[1][2]
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In the arena, replace one of the familiar objects with a novel object. The position of the novel

object should be counterbalanced across animals.[2]

Place the mouse back into the center of the arena.

Allow the mouse to explore for 5-10 minutes and record the session.[2]

Measure the time spent exploring the familiar object (T_familiar) and the novel object

(T_novel).

Return the mouse to its home cage and clean the apparatus and objects.

Data Presentation and Analysis
Quantitative data from the NOR test should be clearly structured for comparison. The primary

metric is the Discrimination Index (DI), which reflects the preference for the novel object.

Key Parameters to Measure
T_novel: Time spent exploring the novel object.

T_familiar: Time spent exploring the familiar object.

Total Exploration Time: T_novel + T_familiar. A minimum total exploration time (e.g., 20

seconds) is often used as a criterion for including an animal in the analysis to ensure

sufficient interaction with the objects.[2]

Calculation of Discrimination Index
The Discrimination Index can be calculated in several ways. A common formula is:

DI = (T_novel - T_familiar) / (T_novel + T_familiar)[11]

A positive DI value indicates a preference for the novel object, a DI of zero suggests no

preference, and a negative DI indicates a preference for the familiar object.

Another common metric is the Preference Score, calculated as:

Preference Score (%) = (T_novel / (T_novel + T_familiar)) x 100
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A score above 50% indicates a preference for the novel object.

Sample Data Table

Group Animal ID
T_familiar
(s)

T_novel (s)
Total
Exploration
(s)

Discriminati
on Index
(DI)

Control C1 15.2 35.8 51.0 0.40

C2 12.5 30.1 42.6 0.41

C3 18.1 40.2 58.3 0.38

Treatment X T1 22.5 25.1 47.6 0.05

T2 20.8 21.5 42.3 0.02

T3 24.1 23.9 48.0 -0.004

Visualization of Experimental Workflow and
Signaling Pathways
Experimental Workflow Diagram
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Day 1: Habituation

Day 2: Familiarization (T1)

Retention Interval

Day 2/3: Testing (T2)

Data Analysis

Place mouse in empty arena for 5-10 min

Place mouse in arena with two identical objects (F1, F2) for 5-10 min

24h

1-24 hours

Replace one familiar object with a novel one (F1, N) and allow exploration for 5-10 min

Calculate Discrimination Index:
(T_novel - T_familiar) / (T_novel + T_familiar)

Click to download full resolution via product page

Caption: Experimental workflow for the Novel Object Recognition (NOR) test.

Hypothetical Signaling Pathway Diagram
This diagram illustrates a hypothetical signaling pathway that could be investigated using the

NOR test to assess the effects of a drug on memory consolidation.
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Pharmacological Intervention

Memory Consolidation Pathway

Behavioral Outcome

Drug X

NMDA Receptor

activates

CaMKII

activates

CREB

phosphorylates

Gene Expression for Synaptic Plasticity

promotes

Enhanced Recognition Memory (Increased DI in NOR test)

leads to

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.mmpc.org/shared/document.aspx?id=342&docType=Protocol
https://pmc.ncbi.nlm.nih.gov/articles/PMC5614391/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5614391/
https://maze.conductscience.com/portfolio/novel-object-recognition/
https://maze.conductscience.com/novel-object-recognition-test-mice/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3332351/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3332351/
https://m.youtube.com/watch?v=f2C9G7lS9iA
https://www.researchgate.net/publication/227342808_Novel_Object_Recognition_as_a_Facile_Behavior_Test_for_Evaluating_Drug_Effects_in_AbPPPS1_Alzheimer's_Disease_Mouse_Model
https://www.innoserlaboratories.com/neurology-research-models/neurology-behavioral-tests-overview/behavioral-tests-novel-object-recognition/
https://en.bio-protocol.org/en/bpdetail?id=1249&type=0
https://www.protocols.io/view/novel-object-recognition-eq2ly622pgx9/v1
https://www.researchgate.net/publication/375873581_Novel_Object_Recognition_Test_v1
https://www.benchchem.com/product/b11938622/docs#application-notes-and-protocol-for-the-novel-object-recognition-nor-test
https://www.benchchem.com/product/b11938622/docs#application-notes-and-protocol-for-the-novel-object-recognition-nor-test
https://www.benchchem.com/product/b11938622/docs#application-notes-and-protocol-for-the-novel-object-recognition-nor-test
https://www.benchchem.com/product/b11938622/docs#application-notes-and-protocol-for-the-novel-object-recognition-nor-test
https://www.benchchem.com/product/b11938622?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11938622?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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